Cas no 2580092-06-2 (rac-ethyl (2R,6S)-6-(aminomethyl)oxane-2-carboxylate)

• Product Name: rac-ethyl (2R,6S)-6-(aminomethyl)oxane-2-carboxylate
• CAS No: 2580092-06-2
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 5656402
• PubChem ID: 165888561
• Update Time: 2025-06-26

rac-ethyl (2R,6S)-6-(aminomethyl)oxane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-ethyl (2R,6S)-6-(aminomethyl)oxane-2-carboxylate
• 2580092-06-2
• EN300-27727578

• Inchi： 1S/C9H17NO3/c1-2-12-9(11)8-5-3-4-7(6-10)13-8/h7-8H,2-6,10H2,1H3/t7-,8+/m1/s1
• InChI Key： PGMNGUFQNDTJGN-SFYZADRCSA-N
• SMILES： O1[C@H](C(=O)OCC)CCC[C@@H]1CN

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 61.6Ų

Additional information on rac-ethyl (2R,6S)-6-(aminomethyl)oxane-2-carboxylate

Research Brief on rac-ethyl (2R,6S)-6-(aminomethyl)oxane-2-carboxylate (CAS: 2580092-06-2) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of rac-ethyl (2R,6S)-6-(aminomethyl)oxane-2-carboxylate (CAS: 2580092-06-2) as a promising scaffold for drug development. This compound, characterized by its unique oxane ring structure and functional groups, has garnered attention due to its potential applications in modulating biological targets, including enzymes and receptors. The stereochemistry of the molecule, particularly the (2R,6S) configuration, plays a critical role in its binding affinity and selectivity, making it a valuable candidate for further investigation.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways and pharmacological properties of rac-ethyl (2R,6S)-6-(aminomethyl)oxane-2-carboxylate. The researchers employed a multi-step synthesis approach, starting from readily available precursors, to achieve high yields and enantiomeric purity. The compound's ability to act as a precursor for novel gamma-aminobutyric acid (GABA) analogs was particularly noteworthy, suggesting potential applications in central nervous system (CNS) disorders such as epilepsy and anxiety.

Further investigations into the mechanism of action revealed that rac-ethyl (2R,6S)-6-(aminomethyl)oxane-2-carboxylate exhibits inhibitory effects on specific neurotransmitter receptors. In vitro assays demonstrated its affinity for GABA_A receptors, with a Ki value in the low micromolar range. Molecular docking studies supported these findings, showing favorable interactions with key residues in the receptor's binding pocket. These insights open new avenues for designing derivatives with enhanced potency and reduced off-target effects.

In addition to its CNS applications, rac-ethyl (2R,6S)-6-(aminomethyl)oxane-2-carboxylate has shown promise in antimicrobial research. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's ability to disrupt bacterial cell wall synthesis was attributed to its interaction with penicillin-binding proteins (PBPs), highlighting its potential as a lead structure for novel antibiotics.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of rac-ethyl (2R,6S)-6-(aminomethyl)oxane-2-carboxylate. Recent pharmacokinetic studies indicated moderate oral bioavailability and rapid metabolism, necessitating further structural modifications to improve its drug-like characteristics. Researchers are currently exploring prodrug strategies and formulation technologies to address these limitations.

In conclusion, rac-ethyl (2R,6S)-6-(aminomethyl)oxane-2-carboxylate represents a versatile scaffold with significant potential in drug discovery. Its applications span CNS disorders, antimicrobial therapy, and beyond, supported by robust scientific evidence. Future research should focus on optimizing its pharmacological profile and expanding its therapeutic indications, paving the way for clinical translation.